Organic Building Blocks
  • 2-(Methylthio)ethanol
    2-(Methylthio)ethanol
    • Cat. No.:
    • B031312
    • CAS No.:
    • 5271-38-5
    • Molecular Formula:
    • C3H8OS
    • Molecular Weight:
    • 92.16 g/mol
    Description
    The transient absorption spectrum formed on reaction of H atoms and OH radicals with an aqueous solution of 2-(methylthio)ethanol was studied.
    2-methylthioethanol is a primary alcohol that is the S-methyl der...
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  • Methylglyoxal
    Methylglyoxal
    • Cat. No.:
    • B044143
    • CAS No.:
    • 78-98-8
    • Molecular Formula:
    • C3H4O2
    • Molecular Weight:
    • 72.06 g/mol
    Description
    Methylglyoxal is a clear yellow slightly viscous liquid with a pungent odor. Yellowish-green vapors. Faintly acidic to litmus. (NTP, 1992)
    Methylglyoxal is a 2-oxo aldehyde derived from propanal. It has a rol...
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  • Phenol
    Phenol
    • Cat. No.:
    • B047542
    • CAS No.:
    • 108-95-2
    • Molecular Formula:
    • C6H6O
      C6H5OH
      C6H6O
      C6H5OH
    • Molecular Weight:
    • 94.11 g/mol
    Description
    Phenol is both a manufactured chemical and a natural substance. It is a colorless-to-white solid when pure. The commercial product is a liquid. Phenol has a distinct odor that is sickeningly sweet and tarry. You...
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  • Phenylhydrazine hydrochloride
    Phenylhydrazine hydrochloride
    • Cat. No.:
    • B123868
    • CAS No.:
    • 59-88-1
    • Molecular Formula:
    • C6H9ClN2
    • Molecular Weight:
    • 144.6 g/mol
    Description
    Phenylhydrazine hydrochloride is a white to tan solid with a weak aromatic odor. (EPA, 1998)
    Phenylhydrazine hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of phenylhydrazin...
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  • Terephthaloyl chloride
    Terephthaloyl chloride
    • Cat. No.:
    • B127502
    • CAS No.:
    • 100-20-9
    • Molecular Formula:
    • C8H4Cl2O2
    • Molecular Weight:
    • 203.02 g/mol
    Description
    Terephthaloyl chloride undergoes condensation reaction with difunctional α ,ω -diaminopolystyrene to yield chain-extended polystyrene containing amide bonds along the polymer backbone. It und...
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  • 3-Chlorophenol
    3-Chlorophenol
    • Cat. No.:
    • B135607
    • CAS No.:
    • 108-43-0
    • Molecular Formula:
    • C6H5ClO
      C6H5ClO
      C6H4ClOH
    • Molecular Weight:
    • 128.55 g/mol
    Description
    M-chlorophenol appears as white crystals with an odor of phenol. Sinks in and slowly dissolves in water. (NTP, 1992)
    3-chlorophenol is a monochlorophenol carrying the chloro substituent at position 3....
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  • (1,2-Dibromoethyl)benzene
    (1,2-Dibromoethyl)benzene
    • Cat. No.:
    • B150757
    • CAS No.:
    • 93-52-7
    • Molecular Formula:
    • C8H8Br2
    • Molecular Weight:
    • 263.96 g/mol
    Description
    The metabolism of 1,2-dibromo-1-phenylethane in rat was examined.

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  • 1,2,3,4-Tetrachlorobenzene
    1,2,3,4-Tetrachlorobenzene
    • Cat. No.:
    • B165215
    • CAS No.:
    • 634-66-2
    • Molecular Formula:
    • C6H2Cl4
    • Molecular Weight:
    • 215.9 g/mol
    Description
    1,2,3,4-tetrachlorobenzene appears as white to off-white crystals. (NTP, 1992)
    1,2,3,4-tetrachlorobenzene is a tetrachlorobenzene carrying chloro groups at positions 1, 2 , 3 and 4....
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  • 3,3'-Diaminobenzidine
    3,3'-Diaminobenzidine
    • Cat. No.:
    • B165653
    • CAS No.:
    • 91-95-2
    • Molecular Formula:
    • C12H14N4
      (NH2)2C6H3C6H3(NH2)2
      C12H14N4
    • Molecular Weight:
    • 214.27 g/mol
    Description
    3,3'-diaminobenzidine is a member of the class of biphenyls that is benzidine in which one of the hydrogens ortho to each of the amino groups has been replaced by an amino group. It has a role as a histological ...
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  • Isobutyl nitrite
    Isobutyl nitrite
    • Cat. No.:
    • B1194909
    • CAS No.:
    • 542-56-3
    • Molecular Formula:
    • C4H9NO2
      (CH3)2CHCH2NO2
      C4H9NO2
    • Molecular Weight:
    • 103.12 g/mol
    Description
    Isobutyl nitrite was extensively used as room odorizers. It is a popular recreational drug.
    Isobutyl nitrite is a clear colorless to pale yellow liquid. Boiling point 154.4°F (68°C).
    Isobutyl nitrite is a ...
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